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Cat. No.: B15556988
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For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 465 is a fluorescent label derived from the well-known dye Acriflavine.[1] It exhibits

strong absorption and high fluorescence quantum yield, making it a robust tool for various life

science applications, including the labeling of proteins and nucleic acids.[2][3] ATTO 465
maleimide is a thiol-reactive derivative of this dye, specifically designed for covalent

attachment to sulfhydryl groups, such as those found in cysteine residues of proteins.[2] This

reactivity makes it an excellent choice for labeling antibodies for use in flow cytometry, a

powerful technique for the multi-parametric analysis of single cells.[4]

Flow cytometry allows for the identification and quantification of cell populations based on their

light scattering and fluorescence properties.[4] By conjugating ATTO 465 maleimide to an

antibody specific for a cell surface antigen, researchers can selectively label and subsequently

identify and quantify cells expressing that particular marker. The favorable spectral properties

of ATTO 465, with an excitation maximum around 453 nm and an emission maximum around

506 nm, make it compatible with common flow cytometer laser lines, such as the 405 nm or

445 nm lasers.[1]
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These application notes provide detailed protocols for the conjugation of ATTO 465 maleimide

to an antibody and the subsequent use of the labeled antibody for the analysis of live cells by

flow cytometry.

Properties of ATTO 465
The optical and physical properties of ATTO 465 are summarized in the table below.

Property Value Reference

Excitation Maximum (λex) 453 nm [1]

Emission Maximum (λem) 506 nm [1]

Molar Extinction Coefficient

(εmax)
7.5 x 10^4 M-1 cm-1 [2]

Fluorescence Quantum Yield

(ηfl)
70% [1]

Fluorescence Lifetime (τfl) 5.0 ns [1]

Molecular Weight 518 g/mol [3]

Recommended Laser Line 405 nm or 445 nm [1]

Common Emission Filter 515/30 nm bandpass

Experimental Protocols
Part 1: Conjugation of ATTO 465 Maleimide to an
Antibody
This protocol describes the steps to covalently link ATTO 465 maleimide to a primary antibody.

The maleimide group reacts with free sulfhydryl (thiol) groups on the antibody, typically on

cysteine residues. If the antibody does not have free thiols, they can be generated by gentle

reduction of disulfide bonds.

Materials:

Purified antibody (1-5 mg) in a suitable buffer (e.g., PBS, pH 7.4)
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ATTO 465 maleimide

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

Phosphate-Buffered Saline (PBS), pH 7.4

Gel filtration column (e.g., Sephadex G-25)

Reaction tubes

Stirring/rocking platform

Procedure:

Antibody Preparation:

Dissolve 1–5 mg of the antibody in 1 ml of PBS (pH 7.4).[5]

(Optional: Reduction of Disulfide Bonds) If the antibody has no available free thiols, they

can be generated by reducing disulfide bonds. Add a 10-fold molar excess of TCEP to the

antibody solution and incubate for 30 minutes at room temperature. If using DTT, it must

be removed by dialysis before adding the maleimide dye. TCEP does not need to be

removed.

ATTO 465 Maleimide Stock Solution Preparation:

Immediately before use, dissolve 1.0 mg of ATTO 465 maleimide in 50–200 µl of

anhydrous, amine-free DMF or DMSO.[5] The stock solution should be protected from

light.

Conjugation Reaction:

While gently stirring or rocking the antibody solution, add a 10-20 molar excess of the

dissolved ATTO 465 maleimide.[6]
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Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.[6]

Purification of the Conjugate:

Separate the labeled antibody from unreacted dye using a gel filtration column (e.g.,

Sephadex G-25) pre-equilibrated with PBS (pH 7.4).[5]

The first colored band to elute from the column is the antibody-dye conjugate. Slower-

moving colored bands represent unbound dye.[5]

Collect the fractions containing the labeled antibody.

Determination of Degree of Labeling (DOL):

The DOL, or the average number of dye molecules per antibody, can be determined by

measuring the absorbance of the conjugate at 280 nm (for the protein) and at the

absorbance maximum of ATTO 465 (453 nm).

The concentration of the antibody can be calculated using the following formula: Antibody

Concentration (M) = [A280 - (A453 * CF)] / ε_protein where CF is the correction factor for

the dye's absorbance at 280 nm (CF for ATTO 465 is 0.48) and ε_protein is the molar

extinction coefficient of the antibody (e.g., ~210,000 M-1cm-1 for IgG).

The concentration of the dye is calculated as: Dye Concentration (M) = A453 / ε_dye

where ε_dye for ATTO 465 is 75,000 M-1cm-1.[2]

The DOL is the ratio of the dye concentration to the antibody concentration. An optimal

DOL for flow cytometry is typically between 2 and 5.

Storage of the Conjugated Antibody:

Store the purified antibody-dye conjugate at 4°C, protected from light. For long-term

storage, it can be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles.

Workflow for Antibody Conjugation
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Preparation

Reaction

Purification & Analysis

Prepare Antibody Solution
(1-5 mg/ml in PBS)

Mix Antibody and Dye
(10-20x molar excess of dye)

Prepare ATTO 465 Maleimide
Stock Solution (in DMF/DMSO)

Incubate
(2h at RT or overnight at 4°C)

Purify Conjugate
(Gel Filtration)

Determine Degree of Labeling
(Spectrophotometry)

Store Conjugate
(4°C or -20°C)
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Cell Preparation

Staining

Wash & Acquisition

Prepare Single-Cell
Suspension (1x10^7 cells/mL)

Aliquot 1x10^6 cells
per tube

Optional: Fc Block
(10-15 min at RT)

Add ATTO 465-conjugated Ab
(Titrated concentration)

Incubate
(30 min on ice, dark)

Wash with Staining Buffer

Repeat Wash

Optional: Viability Stain

Resuspend for Analysis

Acquire on Flow Cytometer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

